Cas no 1215420-30-6 (2-(4-tert-butylbenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride)

• Product Name: 2-(4-tert-butylbenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• CAS No: 1215420-30-6
• MF: C₂₁H₂₈ClN₃O₂S
• MW: 421.983922958374
• CID: 5761289
• PubChem ID: 16798238
• Update Time: 2025-06-19

2-(4-tert-butylbenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• SR-01000006657-1
• 2-(4-tert-butylbenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• SR-01000006657
• 1215420-30-6
• 2-(4-(tert-butyl)benzamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
• F0526-1181
• AKOS026678069

• Inchi： 1S/C21H27N3O2S.ClH/c1-5-24-11-10-15-16(12-24)27-20(17(15)18(22)25)23-19(26)13-6-8-14(9-7-13)21(2,3)4;/h6-9H,5,10-12H2,1-4H3,(H2,22,25)(H,23,26);1H
• InChI Key： IAMYDNGXMXAOPS-UHFFFAOYSA-N
• SMILES： Cl.S1C(=C(C(N)=O)C2=C1CN(CC)CC2)NC(C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 421.1590760g/mol
• Monoisotopic Mass: 421.1590760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on 2-(4-tert-butylbenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride

Introduction to 2-(4-tert-butylbenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1215420-30-6)

2-(4-tert-butylbenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride, identified by its CAS number 1215420-30-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyridine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of functional groups such as the benzamido moiety and the thieno[2,3-c]pyridine core suggests potential applications in drug discovery and development.

The molecular structure of 2-(4-tert-butylbenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride incorporates several key features that contribute to its unique chemical properties. The 4-tert-butylbenzamido group introduces steric hindrance and electronic modulation, which can influence the compound's binding affinity and selectivity. Meanwhile, the thieno[2,3-c]pyridine scaffold provides a rigid framework that enhances stability and bioavailability. The 6-ethyl substituent further modifies the electronic distribution within the molecule, potentially affecting its pharmacokinetic profile.

In recent years, there has been growing interest in thienopyridine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds with similar structural motifs exhibit promising activity against a range of targets, including kinases and other enzymes implicated in cancer progression. The benzamido moiety is particularly noteworthy, as it is frequently found in bioactive molecules and has been shown to enhance solubility and metabolic stability.

One of the most compelling aspects of 2-(4-tert-butylbenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride is its potential as a lead compound for further medicinal chemistry optimization. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives with enhanced potency and reduced toxicity. These efforts have led to several novel analogs that are currently undergoing preclinical evaluation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the thieno[2,3-c]pyridine core through cyclization reactions followed by functionalization with the benzamido and ethyl groups. The final step involves salt formation with hydrochloric acid to improve solubility and crystallinity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

From a pharmacological perspective, 2-(4-tert-butylbenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride exhibits intriguing interactions with biological targets. Preliminary data suggest that it may modulate signaling pathways involved in inflammation and cell proliferation. These effects make it a promising candidate for treating conditions such as autoimmune disorders and certain types of cancer. Additionally, its structural features may contribute to favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance.

The development of this compound aligns with broader trends in drug discovery towards rational design and targeted therapy. By leveraging structural insights from related molecules, researchers aim to optimize potency while minimizing off-target effects. This approach is particularly relevant in the context of precision medicine, where individual patient profiles guide therapeutic decisions.

Future studies are expected to delve deeper into the mechanism of action of 2-(4-tert-butylbenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride, providing a clearer understanding of its therapeutic potential. Investigating its interactions with protein targets using techniques such as X-ray crystallography will be crucial for elucidating binding modes and designing next-generation analogs. Furthermore，exploring its efficacy in animal models will provide valuable insights into its clinical applicability.

The significance of this compound extends beyond its immediate therapeutic applications。 It serves as a valuable tool for understanding the structural requirements for biological activity within the thienopyridine class。 This knowledge can be applied to accelerate the discovery of other bioactive molecules， thereby advancing drug development efforts across multiple therapeutic areas。

In conclusion，2-(4-tert-butylbenzamido)-6-ethyl-4H，5H，6H，7H-thieno[2，3-c]pyridine—3—carboxamide hydrochloride (CAS No．1215420—30—6) represents a promising candidate for further exploration in pharmaceutical research。 Its unique structural features， combined with preliminary evidence of biological activity， position it as a compelling target for medicinal chemistry optimization。 As research progresses， this compound is likely to contribute significantly to our understanding of drug design principles and therapeutic strategies。